Cas no 784104-56-9 ((R)-2-(fluoromethyl)propanoic acid)

• Product Name: (R)-2-(fluoromethyl)propanoic acid
• CAS No: 784104-56-9
• MF: C₄H₇FO₂
• MW: 106.095585107803
• CID: 6017336
• PubChem ID: 87189758
• Update Time: 2023-12-13

(R)-2-(fluoromethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(fluoromethyl)propanoic acid
• Propanoic acid, 3-fluoro-2-methyl-, (2R)-
• (R)-3-Fluoro-2-methylpropanoic acid
• EN300-6505882
• (2R)-3-fluoro-2-methylpropanoic acid
• 784104-56-9
• SCHEMBL1031399

• Inchi： 1S/C4H7FO2/c1-3(2-5)4(6)7/h3H,2H2,1H3,(H,6,7)/t3-/m0/s1
• InChI Key： IGWDEZHXQDTZQV-VKHMYHEASA-N
• SMILES： C(O)(=O)[C@@H](C)CF

Computed Properties

• Exact Mass: 106.04300762g/mol
• Monoisotopic Mass: 106.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 184.3±10.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)